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Compound Name: 2-Amidinothiophene hydrochloride

Cat. No.: B1333689 Get Quote

An In-depth Technical Guide to 2-
Amidinothiophene Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amidinothiophene hydrochloride, systematically known as thiophene-2-carboximidamide

hydrochloride, is a heterocyclic compound of growing interest in medicinal chemistry. Its

structural motif, featuring a thiophene ring coupled with an amidinium group, positions it as a

versatile scaffold for the design of pharmacologically active agents. This technical guide

provides a comprehensive overview of the physical and chemical properties, synthesis,

analytical methodologies, and known biological activities of 2-Amidinothiophene
hydrochloride, with a focus on its role as a neuronal nitric oxide synthase (nNOS) inhibitor.

Physical and Chemical Properties
Quantitative physical and chemical data for 2-Amidinothiophene hydrochloride are

summarized in Table 1. While experimental data for some properties are limited, predicted

values from computational models are provided where available.

Table 1: Physical and Chemical Properties of 2-Amidinothiophene Hydrochloride
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Property Value Source/Notes

IUPAC Name
thiophene-2-carboximidamide

hydrochloride

Synonyms

2-Amidinothiophene

hydrochloride, 2-Thenamidine

hydrochloride

CAS Number 54610-70-7

Molecular Formula C₅H₇ClN₂S

Molecular Weight 162.64 g/mol [1]

Appearance
Off-white to white crystalline

solid
[1]

Melting Point 172-175 °C [1]

Boiling Point
220.8 °C at 760 mmHg

(Predicted)
[1]

Solubility

No experimental data

available. Expected to be

soluble in polar solvents like

water and methanol due to its

salt nature.

pKa

No experimental data

available. The amidinium

group is strongly basic, with a

predicted pKa > 10.

Stability
Stable under normal storage

conditions.
[1]

XLogP3
2.634 (Predicted for the free

base)
[1]

Experimental Protocols
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Synthesis via the Pinner Reaction
A common and effective method for the synthesis of amidine hydrochlorides from nitriles is the

Pinner reaction.[2][3][4][5][6][7] The following is a generalized protocol for the synthesis of 2-
Amidinothiophene hydrochloride from thiophene-2-carbonitrile.

Reaction Scheme:

Materials:

Thiophene-2-carbonitrile

Anhydrous ethanol

Anhydrous diethyl ether

Hydrogen chloride gas

Ammonia gas

Procedure:

Formation of the Imidate Hydrochloride (Pinner Salt): A solution of thiophene-2-carbonitrile in

anhydrous ethanol is cooled in an ice bath. Anhydrous hydrogen chloride gas is bubbled

through the solution until saturation. The reaction mixture is then allowed to stand at a low

temperature (e.g., 0-5 °C) for several hours to allow for the precipitation of the ethyl

thiophene-2-imidate hydrochloride (Pinner salt). The precipitate is collected by filtration,

washed with cold anhydrous diethyl ether, and dried under vacuum.

Ammonolysis to the Amidine Hydrochloride: The dried Pinner salt is suspended in anhydrous

ethanol. The suspension is cooled in an ice bath and saturated with anhydrous ammonia

gas. The reaction mixture is stirred at room temperature for several hours. The resulting

precipitate of 2-Amidinothiophene hydrochloride is collected by filtration, washed with cold

anhydrous ethanol and then diethyl ether, and dried under vacuum.

Purification:
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The crude 2-Amidinothiophene hydrochloride can be purified by recrystallization from a

suitable solvent system, such as ethanol/diethyl ether.

Thiophene-2-carbonitrile

Ethyl thiophene-2-imidate
hydrochlorideAnhydrous Ethanol

HCl (gas)  Pinner Reaction 
2-Amidinothiophene

hydrochloride
Ammonia (gas)  Ammonolysis 

Synthesis & Purification

Characterization

Pinner Reaction

Recrystallization

NMR (¹H, ¹³C) FT-IR Mass Spectrometry HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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